An In-depth Technical Guide to (2S)-oxolane-2-carbaldehyde: Nomenclature, Synthesis, and Characterization
An In-depth Technical Guide to (2S)-oxolane-2-carbaldehyde: Nomenclature, Synthesis, and Characterization
For Researchers, Scientists, and Drug Development Professionals
Authored by a Senior Application Scientist
This guide provides a comprehensive overview of (2S)-oxolane-2-carbaldehyde, a chiral heterocyclic aldehyde of significant interest in synthetic organic chemistry and drug discovery. We will delve into its precise nomenclature, explore common synonyms, and present a detailed, field-proven protocol for its synthesis via Swern oxidation. Furthermore, this document outlines the essential techniques for its purification and provides key analytical data for its unambiguous characterization.
Nomenclature and Synonyms: Establishing a Clear Identity
The precise and unambiguous identification of a chemical entity is paramount for effective scientific communication and reproducibility. The compound of interest is systematically named according to the International Union of Pure and Applied Chemistry (IUPAC) nomenclature.
The IUPAC name for this molecule is (2S)-oxolane-2-carbaldehyde [1]. This name is derived from the following structural features:
-
Oxolane: This is the IUPAC preferred name for a five-membered saturated heterocyclic ring containing one oxygen atom, more commonly known as tetrahydrofuran.
-
-2-carbaldehyde: This suffix indicates an aldehyde group (-CHO) attached to the second position of the oxolane ring.
-
(2S)-: This stereochemical descriptor specifies the absolute configuration at the chiral center (carbon atom 2 of the oxolane ring) as 'S' according to the Cahn-Ingold-Prelog priority rules.
In scientific literature and commercial catalogs, (2S)-oxolane-2-carbaldehyde is also known by several synonyms. A clear understanding of these alternative names is crucial for comprehensive literature searches and procurement.
| Synonym | Reference |
| (S)-Tetrahydrofuran-2-carbaldehyde | [1] |
| (2S)-tetrahydrofuran-2-carbaldehyde | [1] |
| (2S)-Tetrahydro-2-furancarboxaldehyde | [1] |
It is important to note that the racemic mixture, which contains both the (S) and (R) enantiomers, is referred to as oxolane-2-carbaldehyde or tetrahydrofuran-2-carbaldehyde[2]. The corresponding (R)-enantiomer is designated as (2R)-oxolane-2-carbaldehyde[3].
Synthesis of (2S)-oxolane-2-carbaldehyde via Swern Oxidation
The selective oxidation of primary alcohols to aldehydes is a fundamental transformation in organic synthesis. For the preparation of (2S)-oxolane-2-carbaldehyde, the Swern oxidation is a highly effective and mild method, preventing over-oxidation to the carboxylic acid. The readily available chiral alcohol, ((2S)-tetrahydrofuran-2-yl)methanol, serves as the ideal starting material.
The Swern oxidation utilizes dimethyl sulfoxide (DMSO) as the oxidant, which is activated by an electrophile, typically oxalyl chloride, at low temperatures. The resulting highly reactive intermediate then reacts with the primary alcohol. Subsequent addition of a hindered organic base, such as triethylamine, facilitates an elimination reaction to yield the desired aldehyde[4][5].
Experimental Workflow: A Step-by-Step Protocol
This protocol is designed for the small to medium-scale laboratory synthesis of (2S)-oxolane-2-carbaldehyde. All operations should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE) must be worn.
Figure 1: A generalized workflow for the synthesis of (2S)-oxolane-2-carbaldehyde via Swern oxidation.
Materials and Reagents:
-
((2S)-tetrahydrofuran-2-yl)methanol (1.0 eq.)
-
Oxalyl chloride (2.0 eq.)
-
Dimethyl sulfoxide (DMSO) (4.0 eq.)
-
Triethylamine (8.0 eq.)
-
Dichloromethane (DCM), anhydrous
-
Water, deionized
-
Brine (saturated NaCl solution)
-
Sodium sulfate (Na₂SO₄), anhydrous
-
Silica gel for flash chromatography
-
Hexane and Ethyl Acetate for chromatography
Procedure:
-
Reaction Setup: Under an inert atmosphere (e.g., nitrogen or argon), add a solution of oxalyl chloride (2.0 eq.) in anhydrous DCM (10 volumes) to a three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and two dropping funnels.
-
Activation of DMSO: Cool the flask to -78 °C using a dry ice/acetone bath. To this, add a solution of DMSO (4.0 eq.) in anhydrous DCM dropwise via a dropping funnel, ensuring the internal temperature does not rise above -60 °C. Stir the resulting mixture for one hour at -78 °C.
-
Addition of Alcohol: Add a solution of ((2S)-tetrahydrofuran-2-yl)methanol (1.0 eq.) in anhydrous DCM (5 volumes) dropwise to the reaction mixture, maintaining the temperature at -78 °C. Stir the reaction for an additional two hours at this temperature.
-
Elimination and Quenching: Add triethylamine (8.0 eq.) dropwise to the reaction mixture at -78 °C. After the addition is complete, add water (10 volumes) to quench the reaction.
-
Work-up: Allow the reaction mixture to warm to room temperature. Separate the organic layer.
-
Extraction and Washing: Wash the organic layer with brine solution (5 volumes).
-
Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the filtrate under reduced pressure to obtain the crude (2S)-oxolane-2-carbaldehyde.
Causality in Experimental Choices:
-
Low Temperature (-78 °C): The Swern oxidation is conducted at cryogenic temperatures to control the reactivity of the highly electrophilic intermediate formed from DMSO and oxalyl chloride, preventing side reactions and decomposition[4].
-
Inert Atmosphere: The use of an inert atmosphere prevents the introduction of moisture, which can react with the reagents and reduce the yield.
-
Order of Addition: The specific order of reagent addition is critical. The alcohol is added after the activation of DMSO to ensure the formation of the desired alkoxysulfonium salt intermediate[5].
-
Triethylamine as Base: A hindered amine base like triethylamine is used to deprotonate the intermediate, initiating the elimination reaction to form the aldehyde without competing nucleophilic attack[5].
Purification: Isolating the Target Compound
The crude product obtained after the work-up will likely contain unreacted starting materials, by-products, and residual reagents. Purification is essential to obtain (2S)-oxolane-2-carbaldehyde of high purity for subsequent applications. Flash column chromatography is a highly effective and efficient method for this purpose[6].
Protocol for Flash Column Chromatography:
Figure 2: A systematic workflow for the purification of (2S)-oxolane-2-carbaldehyde using flash column chromatography.
-
Stationary Phase: Silica gel (230-400 mesh).
-
Mobile Phase: A gradient of ethyl acetate in hexane is typically effective. The optimal solvent system should be determined by thin-layer chromatography (TLC) beforehand.
-
Procedure: a. Prepare a slurry of silica gel in the initial, less polar eluent (e.g., 5% ethyl acetate in hexane). b. Pack a glass column with the slurry, ensuring no air bubbles are trapped. c. Dissolve the crude aldehyde in a minimal amount of DCM and adsorb it onto a small amount of silica gel. d. Carefully load the dried, sample-adsorbed silica onto the top of the column. e. Begin elution with the initial mobile phase, gradually increasing the polarity by increasing the percentage of ethyl acetate. f. Collect fractions and monitor their composition by TLC. g. Combine the fractions containing the pure product and remove the solvent under reduced pressure to yield the purified (2S)-oxolane-2-carbaldehyde.
Characterization: Confirming the Structure and Purity
The identity and purity of the synthesized (2S)-oxolane-2-carbaldehyde must be confirmed through rigorous analytical techniques. Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for this purpose, providing detailed information about the molecular structure.
Expected ¹H and ¹³C NMR Spectral Data:
While a specific, publicly available, and citable spectrum for (2S)-oxolane-2-carbaldehyde is not readily found in the searched literature, the expected chemical shifts and coupling patterns can be predicted based on the structure and data from similar compounds. The following table provides an estimation of the key NMR signals.
| ¹H NMR | Expected Chemical Shift (δ, ppm) | Multiplicity | Assignment |
| Aldehyde H | ~9.6 | Doublet | -CHO |
| H-2 | ~4.2 | Multiplet | -CH(O)CHO |
| H-5 | ~3.8 - 4.0 | Multiplet | -OCH₂- |
| H-3, H-4 | ~1.8 - 2.2 | Multiplet | -CH₂CH₂- |
| ¹³C NMR | Expected Chemical Shift (δ, ppm) | Assignment |
| Aldehyde C | ~200 | -CHO |
| C-2 | ~78 | -CH(O)CHO |
| C-5 | ~68 | -OCH₂- |
| C-3, C-4 | ~25 - 30 | -CH₂CH₂- |
Note: The exact chemical shifts and coupling constants can vary depending on the solvent and the specific NMR instrument used.
Conclusion
This technical guide has provided a detailed overview of (2S)-oxolane-2-carbaldehyde, covering its nomenclature, a robust synthetic protocol via Swern oxidation, and methods for its purification and characterization. The provided experimental procedures are based on established and reliable chemical transformations, offering a solid foundation for researchers in their synthetic endeavors. The causality behind the experimental choices has been explained to provide a deeper understanding of the underlying chemical principles. Adherence to these protocols, coupled with sound laboratory practice, will enable the successful synthesis and isolation of this valuable chiral building block for applications in drug discovery and development.
References
-
PubChem. (2S)-tetrahydrofuran-2-carbaldehyde. National Center for Biotechnology Information. Retrieved from [Link]
- BenchChem. (2025). A Researcher's Guide to Aldehyde Synthesis: Swern Oxidation vs. Leading Alternatives.
- Omura, K., & Swern, D. (1978). Oxidation of alcohols by "activated" dimethyl sulfoxide. A preparative, steric and mechanistic study. Tetrahedron, 34(11), 1651-1660.
- Mancuso, A. J., Huang, S. L., & Swern, D. (1978). Oxidation of long-chain and related alcohols to carbonyls by dimethyl sulfoxide "activated" by oxalyl chloride. The Journal of Organic Chemistry, 43(12), 2480-2482.
-
Organic Synthesis. (n.d.). Alcohol to Aldehyde/Ketone using Swern Oxidation. Retrieved from [Link]
-
Chemistry Steps. (2020, January 6). Swern Oxidation. Retrieved from [Link]
-
PubChem. (2R)-tetrahydrofuran-2-carbaldehyde. National Center for Biotechnology Information. Retrieved from [Link]
- gChem. (n.d.). Swern Oxidation.
-
PubChem. Tetrahydro-2-furancarboxaldehyde. National Center for Biotechnology Information. Retrieved from [Link]
- Asian Journal of Research in Chemistry. (n.d.). A Review Article on Flash Chromatography.
- Senzer, B. D., Varongchayakul, C., Danheiser, R. L., Daniels, B., & Dong, V. M. (2025). Purification of Organic Compounds by Flash Column Chromatography. Organic Syntheses, 102, 276-302.
- Wiley-VCH. (2007). Supporting Information.
- Data in Brief. (n.d.). 1H-NMR and 13C-NMR dataset for some oxidative metabolites of CRA13 and their analogs.
- Teledyne ISCO. (n.d.). Optimized Flash Chromatography Purification: From TLC to large scale in three steps.
- Basic 1H- and 13C-NMR Spectroscopy. (n.d.). (This is a placeholder for a general NMR spectroscopy textbook).
Sources
- 1. (2S)-tetrahydrofuran-2-carbaldehyde | C5H8O2 | CID 12664772 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. Tetrahydro-2-furancarboxaldehyde | C5H8O2 | CID 24354 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 3. (2R)-tetrahydrofuran-2-carbaldehyde | C5H8O2 | CID 12664773 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 4. pdf.benchchem.com [pdf.benchchem.com]
- 5. Swern Oxidation - Chemistry Steps [chemistrysteps.com]
- 6. ajrconline.org [ajrconline.org]
